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Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891 Get Quote

No Published Synthetic Routes for Virosine B
Found
A comprehensive review of scientific literature reveals no published total syntheses for the

natural product Virosine B. As a result, a comparative analysis of its synthetic routes, including

quantitative data and experimental protocols, cannot be provided at this time.

Virosine B is a naturally occurring alkaloid isolated from the roots of Virosine oleifera. Its

chemical structure has been identified as 15-hydroxy-13-oxa-7-

azatetracyclo[6.5.2.01,10.02,7]pentadec-10-en-12-one, with the molecular formula

C13H17NO3[1][2][3].

Despite knowledge of its chemical structure, Virosine B appears to be an obscure natural

product that has not been the subject of total synthesis efforts reported in peer-reviewed

scientific journals. Extensive searches for "total synthesis of Virosine B," "Virosine B synthetic

routes," and related terms, including searches based on its IUPAC name and chemical

structure, did not yield any relevant publications detailing its synthesis.

The provided request for a comparative analysis, including data tables and diagrams of

synthetic pathways, presupposes the existence of multiple, or at least one, published synthesis

of the molecule. In the absence of such data, it is not possible to fulfill the core requirements of

the request.
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Researchers, scientists, and drug development professionals interested in Virosine B should

be aware that any synthetic efforts towards this molecule would likely represent a novel

contribution to the field of organic chemistry. Future work would first need to establish a viable

synthetic route before any comparative analyses could be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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